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Compound of Interest

Compound Name: Mca-DEVDAP-K(Dnp)-OH

Cat. No.: B575278

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental application
of Mca-DEVDAP-K(Dnp)-OH, a fluorogenic substrate primarily used for the detection of
caspase-3 activity. Adherence to the protocols and safety measures outlined herein is crucial
for ensuring accurate experimental outcomes and maintaining a safe laboratory environment.

Chemical and Physical Properties

Mca-DEVDAP-K(Dnp)-OH is a synthetic peptide that incorporates a fluorescent reporter group
(7-methoxycoumarin-4-yl)acetyl (Mca) and a quenching group, 2,4-dinitrophenyl (Dnp). In its
intact state, the fluorescence of the Mca group is quenched by the proximal Dnp group through
Fluorescence Resonance Energy Transfer (FRET).
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Property Value

Caspase-3 Fluorogenic Substrate Ill, CPP32

Fluorogenic Substrate Ill, 7-Methoxycoumarin-4-

Synonyms
acetyl-DEVDAPK(Dnp)-OH, Mca-Asp-Glu-Val-
Asp-Ala-Pro-Lys(Dnp)-OH
CAS Number 189696-20-6
Molecular Formula C50H62N10022
Formula Weight 1155.1 g/mol
Appearance Lyophilized powder
Purity >95%
Excitation Maximum 328 nm
Emission Maximum 420 nm
Formic Acid: ~1 mg/ml. A stock solution can be
N prepared by dissolving the lyophilized powder in
Solubility

the solvent of choice, which should be purged

with an inert gas.[1]

Safety and Handling

While the safety data sheet from Cayman Chemical for Mca-DEVDAP-K(Dnp)-OH indicates
that the substance is not classified as hazardous according to the Globally Harmonized System
(GHS), it is imperative to follow standard laboratory safety practices when handling this or any
chemical reagent. The dinitrophenyl group, in other contexts, can be associated with toxicity;
therefore, caution is warranted.

Personal Protective Equipment (PPE) and General
Precautions
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Precaution Description
Handle in a well-ventilated area. For operations
Ventilation that may generate dust, use a chemical fume

hood.

Eye Protection

Wear appropriate safety glasses or goggles.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or

neoprene). Avoid skin contact.

Respiratory Protection

If dust is generated and ventilation is
inadequate, a suitable respirator should be

worn.

General Hygiene

Do not ingest, inhale, get in eyes, on skin, or on
clothing. Wash hands thoroughly after handling.

[1]

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact

Immediately wash with soap and plenty of water.
Remove contaminated clothing. If irritation

occurs, seek medical attention.

Eye Contact

Rinse opened eye for several minutes under

running water. Seek medical attention.

Ingestion

Rinse mouth with water. Seek medical attention.

Storage and Stability
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Condition Recommendation
Temperature Store at -20°C.[1]
Stability Stable for at least 4 years at -20°C.[1]

Protect from light. Avoid repeated freeze-thaw

Other
cycles.

Experimental Protocols

Mca-DEVDAP-K(Dnp)-OH is a sensitive substrate for caspase-3, an enzyme that plays a
critical role in the apoptotic signaling pathway. The following is a generalized protocol for a
caspase-3 activity assay using this substrate.

Reagent Preparation

e Substrate Stock Solution: Prepare a stock solution of Mca-DEVDAP-K(Dnp)-OH by
dissolving the lyophilized powder in a suitable solvent (e.g., DMSO or formic acid, purged
with an inert gas) to a concentration of 1-10 mM. Store aliquots at -20°C.

o Assay Buffer: Prepare an appropriate assay buffer. A common formulation is 50 mM HEPES,
100 mM NaCl, 10 mM DTT, 1 mM EDTA, 10% glycerol, and 0.1% CHAPS, pH 7.4.

o Cell Lysate: Prepare cell lysates from control and treated cells using a suitable lysis buffer.
The protein concentration of the lysates should be determined using a standard protein
assay method.

Caspase-3 Activity Assay

 Dilute the cell lysate to the desired concentration (e.g., 10-50 pg of total protein) in the assay

buffer in a 96-well microplate.

o Add the Mca-DEVDAP-K(Dnp)-OH substrate to each well to a final concentration of 10-50
MM,

 Incubate the plate at 37°C, protected from light.
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o Measure the fluorescence intensity at regular intervals (e.g., every 5-10 minutes) using a
fluorescence microplate reader with excitation at ~328 nm and emission at ~420 nm.

o The rate of increase in fluorescence is proportional to the caspase-3 activity in the sample.

Visualizations
Signaling Pathway of Caspase-3 Cleavage

Click to download full resolution via product page

Caption: Caspase-3 activation and substrate cleavage pathway.

Experimental Workflow
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Cell Culture &
Apoptosis Induction

Cell Lysis

Protein Quantification

Prepare Assay Plate:
Lysate + Assay Buffer

Add Mca-DEVDAP-K(Dnp)-OH

Incubate at 37°C

Measure Fluorescence

(Ex: 328 nm, Em: 420 nm)

Data Analysis

Click to download full resolution via product page

Caption: Workflow for a caspase-3 activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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